Cas no 2199-60-2 (1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-, 2,4-diethyl ester)

1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-, 2,4-diethyl ester structure
2199-60-2 structure
Product Name:1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-, 2,4-diethyl ester
CAS No:2199-60-2
MF:C12H15NO5
MW:253.251203775406
CID:282161
PubChem ID:223280
Update Time:2025-04-19

1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-, 2,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,4-dicarboxylicacid, 5-formyl-3-methyl-, 2,4-diethyl ester
    • diethyl 5-formyl-3-methyl-1H-pyrrole-2,4-dicarboxylate
    • 1H-Pyrrole-2,4-dicarboxylic acid, 5-formyl-3-methyl-, diethyl ester
    • 2-formyl-3,5-bis(ethoxycarbonyl)-4-methylpyrrole
    • 3,5-bisethoxycarbonyl-2-formyl-4-methylpyrrole
    • 4-Methyl-3,5-dicarbethoxypyrrol-2-aldehyd
    • 5-Formyl-3-methyl-1H-pyrrole-2,4-dicarboxylic
    • AC1L5CFV
    • AC1Q64BF
    • diethyl 2-formyl-4-methylpyrrole-3,5-dicarboxylate
    • diethyl 5-formyl-3-methylpyrrole-2,4-dicarboxylate
    • NSC10766
    • Oprea1_172180
    • Oprea1_729849
    • Pyrrole Analogue 1
    • NSC-10766
    • CBDivE_014445
    • AKOS000678427
    • A817641
    • DTXSID30278952
    • HMS2675B22
    • BDBM15011
    • AB00075430-01
    • 2,4-diethyl 5-formyl-3-methyl-1H-pyrrole-2,4-dicarboxylate
    • 5-Formyl-3-methyl-1H-pyrrole-2,4-dicarboxylic acid diethyl ester
    • Diethyl 5-formyl-3-methyl-1H-pyrrole-2,4-dicarboxylate #
    • diethyl 5-methanoyl-3-methyl-1H-pyrrole-2,4-dicarboxylate
    • MLS000717775
    • SCHEMBL5621143
    • REGID_for_CID_223280
    • FT-0762803
    • NSC 10766
    • CHEMBL297323
    • SMR000279143
    • 2199-60-2
    • Inchi: 1S/C12H15NO5/c1-4-17-11(15)9-7(3)10(12(16)18-5-2)13-8(9)6-14/h6,13H,4-5H2,1-3H3
    • InChI Key: WPKKEQCPXUTCDZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C=O)NC(C(=O)OCC)=C1C)=O

Computed Properties

  • Exact Mass: 253.09505
  • Monoisotopic Mass: 253.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.5A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.238
  • Boiling Point: 439.7°Cat760mmHg
  • Flash Point: 219.7°C
  • Refractive Index: 1.549
  • PSA: 85.46
  • LogP: 1.48900
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司